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Compound of Interest

Compound Name: Bis-acrylate-PEG6

Cat. No.: B1610145 Get Quote

Essential Safety and Handling Guide for Bis-
acrylate-PEG6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Bis-acrylate-PEG6. Adherence to these procedures

is vital for ensuring personal safety and proper disposal.

Bis-acrylate-PEG6 is a chemical compound that requires careful handling due to its potential

hazards. It is classified as harmful if swallowed, an irritant to the skin, eyes, and respiratory

system, and is very toxic to aquatic life with long-lasting effects[1][2]. Acrylate compounds, in

general, are known to be strong irritants and allergens[3].

Hazard Identification and Classification
A summary of the hazards associated with Bis-acrylate-PEG6 is provided in the table below.
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Hazard Class GHS Hazard Statement

Acute Oral Toxicity H302: Harmful if swallowed[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[2]

Specific Target Organ Toxicity H335: May cause respiratory irritation[2]

Hazardous to the Aquatic Environment
H410: Very toxic to aquatic life with long lasting

effects[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the recommended PPE for handling Bis-acrylate-PEG6.
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Body Part Required PPE
Rationale and Best
Practices

Hands Double-gloved Nitrile Gloves

Acrylate monomers can

penetrate latex and vinyl

gloves. Double gloving with

nitrile gloves provides

adequate protection for tasks

up to 60 minutes[3].

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles are mandatory to

protect from splashes. A face

shield should be worn over

goggles when handling larger

quantities or when there is a

significant risk of splashing[4].

Body Chemical-resistant Lab Coat

A lab coat is necessary to

protect the skin and personal

clothing from splashes and

contamination[5].

Respiratory Use in a Fume Hood

All work with Bis-acrylate-

PEG6 should be conducted in

a certified chemical fume hood

to prevent inhalation of

vapors[6][7].

Feet Closed-toe Shoes
Prevents injuries from spills or

dropped objects[5].

Operational and Handling Plan
A systematic approach to handling Bis-acrylate-PEG6 will ensure a safe laboratory

environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly sealed container in a dry, well-ventilated area at 4°C, preferably under a

nitrogen atmosphere[8].

Keep away from heat, sparks, and open flames[9].

Handling Procedures
Preparation: Before starting any work, ensure that all necessary PPE is correctly worn.

Prepare your workspace in a chemical fume hood and have all necessary equipment and

reagents readily available.

Dispensing: When dispensing, avoid creating aerosols. Use a calibrated pipette or a similar

device to transfer the liquid.

During Use: Keep the container sealed when not in use. Avoid contact with skin, eyes, and

clothing. Do not eat, drink, or smoke in the work area[1].

Spill Management: In case of a small spill, absorb the material with an inert absorbent

material (e.g., sand, vermiculite) and place it in a sealed container for disposal. For larger

spills, evacuate the area and follow your institution's emergency procedures.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention[1].

Skin Contact

Remove contaminated clothing and rinse the

affected skin thoroughly with soap and water.

Seek medical attention if irritation persists[1].

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention[1].

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention[1].

Disposal Plan
Bis-acrylate-PEG6 and any materials contaminated with it must be treated as hazardous

waste.

Waste Collection: Collect all waste containing Bis-acrylate-PEG6 in a dedicated, labeled,

and sealed container. This includes empty containers, used pipette tips, and contaminated

absorbent materials.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal company[1][6]. Do not

dispose of it down the drain or in the regular trash.

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste[7].

Experimental Workflow Diagram
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The following diagram outlines the key steps and safety precautions for handling Bis-acrylate-
PEG6 in a laboratory setting.

Caption: Workflow for Safe Handling of Bis-acrylate-PEG6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1610145?utm_src=pdf-body
https://www.benchchem.com/product/b1610145?utm_src=pdf-body
https://www.benchchem.com/product/b1610145?utm_src=pdf-body
https://www.benchchem.com/product/b1610145?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC44260.html
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f043dd?context=bbe
https://hourglass-intl.com/acrylates-dental-hazards-hand-protection/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.youtube.com/watch?v=PRDvqUBJqiM
http://depts.washington.edu/b4t/wordpress/wp-content/uploads/2022/02/Sadr-Lab-SOPs-2022.pdf
https://www.buffalo.edu/administrative-services/managing-facilities/environment-health-and-safety/laboratory-facilities/lab-operations/toxic-materials-handling.html
https://www.buffalo.edu/administrative-services/managing-facilities/environment-health-and-safety/laboratory-facilities/lab-operations/toxic-materials-handling.html
https://www.medchemexpress.com/bis-acrylate-peg6.html
https://www.ambeed.com/products/bis-acrylate-peg6.html
https://www.benchchem.com/product/b1610145#personal-protective-equipment-for-handling-bis-acrylate-peg6
https://www.benchchem.com/product/b1610145#personal-protective-equipment-for-handling-bis-acrylate-peg6
https://www.benchchem.com/product/b1610145#personal-protective-equipment-for-handling-bis-acrylate-peg6
https://www.benchchem.com/product/b1610145#personal-protective-equipment-for-handling-bis-acrylate-peg6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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